(5-(Ethylsulfonyl)pyridin-2-yl)methanamine
Overview
Description
(5-(Ethylsulfonyl)pyridin-2-yl)methanamine is a useful research compound. Its molecular formula is C8H12N2O2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Agents : Schiff bases of 3-aminomethyl pyridine, which are structurally related to "(5-(Ethylsulfonyl)pyridin-2-yl)methanamine", have been synthesized and screened for anticonvulsant activity. Several compounds in this series exhibited significant seizure protection in various models (Pandey & Srivastava, 2011).
Catalytic Applications : Derivatives of 1-(3-(Pyridin-2-yl)phenyl)methanamine, similar to "this compound", have been synthesized and used to create unsymmetrical NCN′ pincer palladacycles. These complexes have shown good activity and selectivity in catalytic applications (Roffe et al., 2016).
Photocytotoxicity in Red Light : Iron(III) complexes involving (pyridin-2-yl)methyl derivatives have demonstrated significant photocytotoxicity under red light, suggesting potential applications in light-activated cancer therapies (Basu et al., 2014).
Organometallic Chemistry : Dinuclear Nickel Complexes supported by bis(iminopyridine) ligands, which include (pyridin-2-yl)methylene derivatives, have been studied for their reactivity. These complexes offer insights into bimetallic platforms for the cooperative activation of heteroallenes (Bheemaraju et al., 2013).
Bone Formation Enhancement : Compounds with a 2-aminopyrimidine template, structurally related to "this compound", have been identified as agonists of the Wnt beta-catenin cellular messaging system, showing an increase in trabecular bone formation rate (Pelletier et al., 2009).
Asymmetric Transfer Hydrogenation Reaction : A new chiral sulfinyl–NH–pyridine ligand has been developed for Ir-catalyzed ATH reactions, demonstrating the potential of pyridin-2-yl)methanamine derivatives in asymmetric catalysis (Tang et al., 2012).
Cancer Cell Uptake and Photocytotoxicity : Iron(III) complexes of pyridoxal Schiff bases and modified dipicolylamines, involving pyridin-2-yl)methyl derivatives, have shown significant uptake in cancer cells and remarkable photocytotoxicity (Basu et al., 2015).
Anticancer Activity of Palladium and Platinum Complexes : Palladium and Platinum complexes based on pyrrole Schiff bases, including R-(pyridin-2-yl)methanamine, have demonstrated significant anticancer activity in various human cancerous cell lines (Mbugua et al., 2020).
Properties
IUPAC Name |
(5-ethylsulfonylpyridin-2-yl)methanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S/c1-2-13(11,12)8-4-3-7(5-9)10-6-8/h3-4,6H,2,5,9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWUBMLMAPCUJQZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CN=C(C=C1)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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